rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine
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Overview
Description
rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine: is a synthetic organic compound characterized by its unique structure, which includes a piperidine ring substituted with an imidazole moiety. This compound is of interest in various fields of scientific research due to its potential biological activities and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine typically involves multi-step organic synthesis. One common route includes:
Formation of the Piperidine Ring: Starting from a suitable precursor, the piperidine ring is constructed through cyclization reactions.
Introduction of the Imidazole Group: The imidazole moiety is introduced via nucleophilic substitution or other suitable reactions.
Final Assembly: The final step involves the coupling of the piperidine and imidazole units, often using reductive amination or similar methods.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of high-throughput synthesis techniques, continuous flow reactors, and advanced purification methods such as chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring or the imidazole moiety.
Reduction: Reduction reactions can modify the imidazole ring or reduce any double bonds present.
Common Reagents and Conditions
- **Substitution
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Properties
CAS No. |
2307752-99-2 |
---|---|
Molecular Formula |
C11H20N4 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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